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Compound of Interest

Compound Name: 2-Bromo-5-nitrothiazole

Cat. No.: B146120

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the physical and chemical properties of 2-Bromo-5-
nitrothiazole (CAS No: 3034-48-8), a critical heterocyclic building block in medicinal and
agricultural chemistry. Understanding these fundamental properties is paramount for its
effective handling, reaction optimization, and application in the synthesis of novel bioactive
molecules.[1]

Molecular Structure and Identification

2-Bromo-5-nitrothiazole is a five-membered heterocyclic compound containing a sulfur and a
nitrogen atom in the ring, substituted with a bromine atom at the 2-position and a nitro group at
the 5-position.[2] This specific arrangement of atoms and functional groups dictates its
reactivity and physical characteristics. The electron-withdrawing nature of both the nitro group
and the bromine atom, coupled with the inherent aromaticity of the thiazole ring, makes it a
versatile intermediate in organic synthesis.[1][3]

dot graph "Molecular_Structure" { layout="neato"; node [shape=plaintext]; edge
[color="#202124"];

/I Define nodes for atoms N1 [label="N", pos="0,1!", fontcolor="#FFFFFF", shape=circle,
style=filled, fillcolor="#4285F4"]; C2 [label="C", pos="-0.87,-0.5!", fontcolor="#202124"]; S3
[label="S", pos="0,-1.5!", fontcolor="#202124", shape=circle, style=filled, fillcolor="#FBBC05"];
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C4 [label="C", pos="0.87,-0.5!", fontcolor="#202124"]; C5 [label="C", pos="0.87,0.5!",
fontcolor="#202124"];

/I Substituents Br [label="Br", pos="-1.73,0!", fontcolor="#FFFFFF", shape=circle, style=filled,
fillcolor="#EA4335"]; N_nitro [label="N", pos="1.73,1!", fontcolor="#FFFFFF", shape=circle,
style=filled, fillcolor="#4285F4"]; O1_nitro [label="+0O", pos="2.4,0.5!", fontcolor="#202124"];
O2_nitro [label="~0", pos="2.4,1.5!", fontcolor="#202124"];

/I Define bonds N1 -- C2 [label="1; C2 -- S3 [label=""]; S3 -- C4 [label=""]; C4 -- C5 [label="=",
penwidth=2]; C5 -- N1 [label=""];

// Double bond inside the ring N1 -- C4 [style=invis]; // for positioning C2 -- C5 [style=invis]; //
for positioning

// Bonds to substituents C2 -- Br [label=""]; C5 -- N_nitro [label=""]; N_nitro -- O1_nitro
[label=""]; N_nitro -- O2_nitro [label="=", penwidth=2]; } Caption: Molecular structure of 2-
Bromo-5-nitrothiazole.

Key Identifiers:

IUPAC Name: 2-bromo-5-nitro-1,3-thiazole[4]

CAS Number: 3034-48-8[4]

Molecular Formula: CsHBrN202S[1]

Molecular Weight: 209.02 g/mol [1][4]

InChl Key: ANIJFZVZXZQFDH-UHFFFAOYSA-N

Physicochemical Properties

The physical state and thermal properties of a compound are crucial for determining
appropriate storage, handling, and reaction conditions. 2-Bromo-5-nitrothiazole is a solid at
room temperature, typically appearing as a crystalline powder ranging in color from pale yellow
to brown.[1][3][5]
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Property Value Source(s)

Appearance Yellow to brown crystalline (6]
powder

Melting Point 85-88 °C (decomposes) [6]

84-91 °C [51[7]

85-91 °C [1]

Boiling Point 289.7+13.0 °C (Predicted) [6]

Density ~2.1 g/cm3 (Estimate) [31[6]

Note: The observed melting point can vary based on the purity of the sample. The notation "

(dec.)" indicates that the compound may begin to decompose at its melting point.[6]

Solubility Profile

The solubility of 2-Bromo-5-nitrothiazole is dictated by the high polarity imparted by the

bromine and, particularly, the nitro functional groups.[3] This polarity enhances its interaction

with polar solvents. Conversely, it has low solubility in non-polar solvents.[3]

Solvent Solubility Rationale
Water Slightly soluble [6]
Dimethyl Sulfoxide (DMSO) Soluble High polarity solvent[3]
Dimethylformamide (DMF) Soluble High polarity solvent[3]
] Soluble in various organic
Ethanol, Dichloromethane Soluble
solvents[8]

Non-polar solvents (e.g., N ) ) )

Low solubility Mismatch in polarity[3]

Hexane)

Experimental Insight: The presence of the nitro group may facilitate hydrogen bonding with

protic solvents, further influencing its solubility profile.[3] For applications requiring solution-
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phase reactions, DMSO and DMF are recommended as primary solvents for optimal
dissolution.[3]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of 2-Bromo-5-
nitrothiazole.

o Infrared (IR) Spectroscopy: The IR spectrum is a valuable tool for identifying key functional
groups. Data is available through the NIST Chemistry WebBook, which can be used as a
reference for sample verification.[9]

e Mass Spectrometry: Mass spectral data (electron ionization) is also available from NIST,
allowing for the determination of the molecular weight and fragmentation patterns, which
confirm the compound's structure.[9]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The thiazole ring contains a single proton. Its chemical shift will be significantly
downfield due to the strong electron-withdrawing effects of the adjacent nitro group and
the overall deshielding environment of the aromatic ring.

o 13C NMR: The spectrum will show three distinct signals for the carbon atoms of the
thiazole ring. The carbon atom bonded to the bromine (C2) and the carbon bonded to the
nitro group (C5) will have their chemical shifts significantly influenced by these
substituents. Reference spectra are available in databases like SpectraBase.[4]

Safety and Handling

As a responsible Senior Application Scientist, it is imperative to emphasize the safe handling of
this chemical. 2-Bromo-5-nitrothiazole is classified as hazardous.[10]

GHS Hazard Classification:
» Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[4][10][11]

o Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[4][10][11]
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[4][10]

Hazard Statements (H-Statements):
e H315: Causes skin irritation[4]
o H319: Causes serious eye irritation[4]

o H335: May cause respiratory irritation[4]

Methodology for Safe Handling

The following protocol must be followed to ensure laboratory safety:

» Engineering Controls: Always handle 2-Bromo-5-nitrothiazole in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of dust.[10][11]

» Personal Protective Equipment (PPE):

o

Wear appropriate chemical-resistant gloves (e.g., nitrile).[11]

[¢]

Wear safety glasses or goggles to protect against eye contact.[11]

o

Wear a lab coat to prevent skin contact.[11]

[e]

For operations that may generate significant dust, a NIOSH-approved N95 dust mask is
recommended.

e Handling Procedures:

o Avoid breathing dust.[10]

o Wash hands and any exposed skin thoroughly after handling.[10][11]

o Keep the container tightly closed when not in use.

» Storage: Store in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) at 2—-8
°C.[6] Keep away from strong oxidizing agents.[12]
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o First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention.[10]

o Skin: Wash off immediately with plenty of soap and water. If irritation occurs, seek medical
advice.[10][11]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 2-Bromo-5-nitrothiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146120#physical-properties-of-2-bromo-5-
nitrothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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